Cas no 1245915-72-3 ((3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid)
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinepropanoic acid, β-amino-5-bromo-, (βR)-
- (3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid
- (3R)-3-amino-3-(5-bromopyridin-3-yl)propanoicacid
- 1245915-72-3
- EN300-1287807
-
- Inchi: 1S/C8H9BrN2O2/c9-6-1-5(3-11-4-6)7(10)2-8(12)13/h1,3-4,7H,2,10H2,(H,12,13)/t7-/m1/s1
- InChI Key: FDBHAXKSSQPQMA-SSDOTTSWSA-N
- SMILES: [C@@H](C1=CN=CC(Br)=C1)(N)CC(=O)O
Computed Properties
- Exact Mass: 243.98474g/mol
- Monoisotopic Mass: 243.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- Density: 1.664±0.06 g/cm3(Predicted)
- Boiling Point: 395.7±42.0 °C(Predicted)
- pka: 3.18±0.12(Predicted)
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287807-1.0g |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287807-50mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1287807-100mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1287807-250mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1287807-500mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1287807-1000mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1287807-2500mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1287807-5000mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1287807-10000mg |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid |
1245915-72-3 | 10000mg |
$3622.0 | 2023-10-01 |
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid
Introduction to (3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic Acid (CAS No. 1245915-72-3)
(3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid, identified by its CAS number 1245915-72-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both an amino group and a brominated pyridine moiety makes it a versatile intermediate for synthesizing various bioactive molecules.
The compound's stereochemistry, specifically the (3R) configuration, is crucial for its biological activity. In modern drug design, the precise three-dimensional arrangement of atoms can significantly influence a molecule's efficacy and selectivity. The (3R)-configuration of (bromo-pyridine-substituted-propanoic acid) suggests that it may exhibit specific interactions with biological targets, making it a valuable candidate for further investigation.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively studied for their role in developing treatments for various diseases. The bromine substituent in (bromo-pyridine-substituted-propanoic acid) enhances its reactivity, allowing for further functionalization and the creation of more complex structures. This property is particularly useful in designing molecules that can modulate enzyme activity or bind to specific receptors.
In vitro studies have demonstrated that (bromo-pyridine-substituted-propanoic acid) exhibits promising properties as a building block for pharmacophores. Researchers have explored its potential in developing inhibitors for enzymes involved in metabolic pathways and signaling cascades. For instance, the compound has shown promise in targeting enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders.
The synthesis of (bromo-pyridine-substituted-propanoic acid) involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the bromopyridine moiety efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.
The pharmacological profile of (bromo-pyridine-substituted-propanoic acid) is still under investigation, but preliminary data suggest that it may have therapeutic potential. Its ability to interact with biological targets makes it a promising candidate for further development into novel drugs. Researchers are exploring various derivatives of this compound to enhance its bioavailability and reduce potential side effects.
One of the key challenges in drug development is optimizing a molecule's pharmacokinetic properties. (Bromo-pyridine-substituted-propanoic acid) offers a unique opportunity to address this challenge through structural modifications. By fine-tuning its chemical structure, scientists can improve its absorption, distribution, metabolism, and excretion profiles, making it more suitable for clinical use.
The role of computational chemistry in drug design has also been instrumental in understanding the behavior of (bromo-pyridine-substituted-propanoic acid). Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These insights are crucial for designing molecules with improved efficacy and reduced toxicity.
In conclusion, (bromo-pyridine-substituted-propanoic acid) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an valuable intermediate for developing new drugs. As research continues to uncover its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.
1245915-72-3 ((3R)-3-amino-3-(5-bromopyridin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)